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Compound of Interest

Compound Name: VAF347

Cat. No.: B3182392 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for VAF347 containing detailed disposal

instructions was not publicly available at the time of this writing. The following procedures are

based on the chemical properties of VAF347 as a halogenated aromatic and pyrimidine-

containing compound, in conjunction with general laboratory chemical waste disposal

guidelines. Researchers, scientists, and drug development professionals must always consult

their institution's Environmental Health and Safety (EHS) department and adhere to local, state,

and federal regulations for hazardous waste disposal.

VAF347 is an aryl hydrocarbon receptor (AhR) agonist with anti-inflammatory properties,

making it a valuable tool in research.[1] Proper handling and disposal are crucial to ensure

laboratory safety and environmental protection. This guide provides essential information on

the operational and disposal plans for VAF347.

Key Chemical and Safety Data
Due to the absence of a specific SDS for VAF347, the following table summarizes key data

inferred from its chemical structure and information available for similar compounds. This

information is intended to guide safe handling and disposal decisions.
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Property
Inferred
Value/Classification

Rationale/Source

Chemical Name

N-(4-(trifluoromethyl)phenyl)-4-

(3-chlorophenyl)pyrimidin-2-

amine

Based on chemical structure

Appearance Solid (presumed)
Analogy with similar small

molecule compounds

Hazard Class Hazardous Waste (presumed)

Contains halogenated

aromatic and pyrimidine

moieties

Primary Hazards Potential irritant, toxic

General hazard for

halogenated organic

compounds

Incompatible Materials
Strong oxidizing agents, strong

acids

General incompatibility for

similar chemical classes

Disposal Method

Incineration via a licensed

hazardous waste disposal

facility

Recommended for

halogenated organic

compounds

Experimental Protocol: VAF347 Disposal Procedure
This protocol outlines the step-by-step methodology for the safe disposal of VAF347 waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves (e.g., nitrile).

2. Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with VAF347 (e.g., weighing paper,

contaminated gloves, pipette tips) in a designated, clearly labeled hazardous waste

container.
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Liquid Waste: For solutions containing VAF347, use a separate, compatible, and clearly

labeled liquid hazardous waste container. Do not mix with other waste streams unless

explicitly permitted by your institution's EHS guidelines. VAF347 is a halogenated organic

compound and should be disposed of in a designated halogenated organic waste stream.

Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with VAF347 must be

disposed of in a designated sharps container for hazardous chemical waste.

3. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "VAF347 (N-(4-(trifluoromethyl)phenyl)-4-(3-

chlorophenyl)pyrimidin-2-amine)."

Indicate the primary hazards (e.g., "Toxic," "Irritant").

Include the date of waste accumulation and the name of the generating

laboratory/researcher.

4. Storage:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Store away from incompatible materials.

5. Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not dispose of VAF347 down the drain or in the regular trash.

Follow all institutional procedures for waste handover and documentation.
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VAF347 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

VAF347 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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